Cas no 1631027-12-7 (1,1-difluoro-5-azaspiro2.3hexane)

• Product Name: 1,1-difluoro-5-azaspiro2.3hexane
• CAS No: 1631027-12-7
• MF: C₅H₇F₂N
• MW: 119.112588167191
• MDL: MFCD29907195
• CID: 4934155
• PubChem ID: 91800871
• Update Time: 2025-11-01

1,1-difluoro-5-azaspiro2.3hexane Chemical and Physical Properties

Names and Identifiers

• 1,1-Difluoro-5-azaspiro[2.3]hexane
• 2,2-difluoro-5-azaspiro[2.3]hexane
• 1,1-difluoro-5-azaspiro2.3hexane
• GOZDGVBSWAOCMB-UHFFFAOYSA-N
• SCHEMBL18894340
• EN300-266627
• 1631027-12-7
• SB75328
• CS-0184156

• MDL： MFCD29907195
• Inchi： 1S/C5H7F2N/c6-5(7)1-4(5)2-8-3-4/h8H,1-3H2
• InChI Key： GOZDGVBSWAOCMB-UHFFFAOYSA-N
• SMILES： FC1(CC21CNC2)F

Computed Properties

• Exact Mass: 119.05465555g/mol
• Monoisotopic Mass: 119.05465555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 1,1-difluoro-5-azaspiro2.3hexane

1,1-Difluoro-5-azaspiro[2.3]hexane: An Overview of CAS No. 1631027-12-7

1,1-Difluoro-5-azaspiro[2.3]hexane (CAS No. 1631027-12-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its spirocyclic structure and difluoro substitution, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The spirocyclic framework of 1,1-difluoro-5-azaspiro[2.3]hexane provides a rigid and conformationally constrained structure, which can influence the compound's biological activity and pharmacokinetic properties. The presence of fluorine atoms further enhances the compound's lipophilicity and metabolic stability, making it an attractive scaffold for drug design.

Recent studies have explored the potential of 1,1-difluoro-5-azaspiro[2.3]hexane in various therapeutic areas. One notable application is in the development of central nervous system (CNS) drugs. The unique structural features of this compound have been shown to improve blood-brain barrier permeability, which is crucial for effective CNS drug delivery. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1,1-difluoro-5-azaspiro[2.3]hexane exhibited enhanced potency and selectivity as inhibitors of specific neurotransmitter receptors.

In addition to CNS applications, 1,1-difluoro-5-azaspiro[2.3]hexane has also shown promise in the field of oncology. Research conducted at the National Cancer Institute highlighted the potential of this compound as a scaffold for designing anticancer agents with improved efficacy and reduced toxicity. The rigid spirocyclic structure and difluoro substitution were found to enhance the binding affinity of these compounds to specific protein targets involved in cancer cell proliferation.

The synthetic accessibility of 1,1-difluoro-5-azaspiro[2.3]hexane is another factor that contributes to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to prepare this compound and its derivatives, facilitating large-scale production for preclinical and clinical studies. A recent publication in the Tetrahedron Letters described a novel synthetic method that significantly improved the yield and purity of 1,1-difluoro-5-azaspiro[2.3]hexane, making it more feasible for use in drug discovery programs.

The pharmacokinetic properties of 1,1-difluoro-5-azaspiro[2.3]hexane have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for successful drug development. In particular, the presence of fluorine atoms has been linked to increased metabolic stability and reduced clearance rates, leading to improved bioavailability.

To further explore the potential applications of 1,1-difluoro-5-azaspiro[2.3]hexane, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound and its derivatives in treating various diseases. Preliminary results from phase I clinical trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, 1,1-difluoro-5-azaspiro[2.3]hexane (CAS No. 1631027-12-7) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features, combined with favorable pharmacokinetic properties and synthetic accessibility, make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.